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Compound of Interest

Compound Name: N-Oxalylglycine

Cat. No.: B166546 Get Quote

Application Notes and Protocols for N-
Oxalylglycine, a JMJD2A Inhibitor
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing N-Oxalylglycine (NOG) as

an inhibitor of the Jumonji domain-containing 2A (JMJD2A) histone demethylase. This

document includes recommended working concentrations, detailed experimental protocols for

in vitro and cellular assays, and an overview of the key signaling pathways influenced by

JMJD2A activity.

Overview of N-Oxalylglycine as a JMJD2A Inhibitor
N-Oxalylglycine is a cell-permeable small molecule that acts as a competitive inhibitor of α-

ketoglutarate-dependent dioxygenases, including the JMJD2 family of histone demethylases.

By mimicking the co-substrate α-ketoglutarate, N-Oxalylglycine binds to the active site of

these enzymes and prevents their catalytic activity. JMJD2A specifically demethylates tri- and

di-methylated lysine 9 and 36 on histone H3 (H3K9me3/2 and H3K36me3/2), epigenetic marks

that play crucial roles in gene expression regulation. Inhibition of JMJD2A by N-Oxalylglycine
can, therefore, lead to alterations in chromatin structure and gene transcription, impacting

various cellular processes.
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Quantitative Data: Inhibitory Activity of N-
Oxalylglycine
The inhibitory potency of N-Oxalylglycine against JMJD2A and other related enzymes has

been determined in various in vitro enzymatic assays. The half-maximal inhibitory

concentration (IC50) values are summarized in the table below for easy comparison. It is

important to note that N-Oxalylglycine also inhibits other α-ketoglutarate-dependent enzymes,

such as the prolyl hydroxylase domain-containing proteins (PHDs).

Target Enzyme IC50 (µM) Notes

JMJD2A 250
Histone H3K9/K36

demethylase

JMJD2C 500
Histone H3K9/K36

demethylase

JMJD2E 24 Histone H3K9 demethylase

PHD1 2.1 HIF prolyl hydroxylase

PHD2 5.6 HIF prolyl hydroxylase

Data compiled from multiple sources.[1][2][3][4]

Signaling Pathways Involving JMJD2A
JMJD2A has been implicated in several critical signaling pathways that regulate cell growth,

proliferation, and survival. Understanding these pathways is essential for elucidating the

downstream effects of N-Oxalylglycine treatment.
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Caption: Key signaling pathways regulated by JMJD2A.

Experimental Protocols
This section provides detailed methodologies for key experiments to assess the inhibitory effect

of N-Oxalylglycine on JMJD2A.

Preparation of N-Oxalylglycine Stock Solutions
Proper preparation and storage of N-Oxalylglycine are crucial for obtaining reliable

experimental results.
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Solubility: N-Oxalylglycine is soluble in aqueous solutions like PBS (pH 7.2) at

approximately 10 mg/mL and in water at 25 mg/mL.[5] It is also soluble in organic solvents

such as DMSO (approx. 5 mg/mL) and ethanol (approx. 10 mg/mL).[6]

Stock Solution Preparation:

For cell-based assays, it is recommended to prepare a concentrated stock solution in a

sterile solvent such as DMSO or sterile water.

If using an organic solvent, ensure the final concentration in the cell culture medium is low

(typically <0.1%) to avoid solvent-induced toxicity.

For aqueous stock solutions, sterile filter the solution through a 0.22 µm filter before use.

[7]

Storage: Store stock solutions at -20°C or -80°C.[7] Aqueous solutions are not recommended

for storage for more than one day.[6]

In Vitro JMJD2A Enzymatic Inhibition Assay (MALDI-TOF
MS-Based)
This protocol is adapted from established methods for measuring JMJD2A demethylase

activity.[1][8]

Workflow Diagram:

Reaction Preparation Enzymatic Reaction Analysis

Incubate JMJD2A, Fe(II), Ascorbate
 with N-Oxalylglycine (or DMSO)

Initiate reaction with
 α-ketoglutarate and H3K9me3 peptide Incubate at 37°C Quench reaction with Methanol Spot sample with matrix

 onto MALDI plate Analyze by MALDI-TOF MS

Cell Culture and Treatment Protein Extraction Western Blot

Seed cells Treat with N-Oxalylglycine Harvest cells Histone extraction SDS-PAGE Transfer to membrane Blocking Incubate with primary antibody
(e.g., anti-H3K9me3) Incubate with secondary antibody Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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